Cas no 102243-12-9 (2-chloro-6-trifluoromethyl nicotinic acid)

• Product Name: 2-chloro-6-trifluoromethyl nicotinic acid
• CAS No: 102243-12-9
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD00203030
• CID: 93515
• PubChem ID: 2737477
• Update Time: 2025-07-25

2-chloro-6-trifluoromethyl nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-trifluoromethyl nicotinic acid
• RARECHEM AL BO 2184
• 4-[(4,6-DIMETHYLPYRIMIDIN-2-YL)THIO]ANILINE
• 2-[(4-AMINOPHENYL)THIO]-4,6-DIMETHYLPYRIMIDINE
• 2-CHLORO-6-TRIFLUOROMETHYL-3-PYRIDINECARBOXYLIC ACID
• 2-chloro-6-trifluoromethylnicotinic
• 4-(4,6-dimethylpyrimidin-2-yl)sulfanylaniline
• 4-((4,6-DIMETHYLPYRIMIDIN-2-YL)THIO)ANILINE
• 4-(4,6-dimethyl-pyrimid-2-ylmercapto)-aniline
• 4-(4,6-dimethylpyrimidin-2-ylthio)benzenamine
• 102243-12-9
• AKOS001354686
• AB01315839-02
• 4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]aniline
• PS-5428
• 2[(4-aminophenyl)thio]-4,6-dimethylpyrimidine
• EN300-26499
• FT-0642478
• Benzenamine, 4-[(4,6-dimethyl-2-pyrimidinyl)thio]-
• SR-01000385189
• Peakdale1_000234
• DTXSID80372090
• SB57854
• Z223464242
• MFCD00203030
• A896840
• CS-0078703
• 2-(4-aminophenylmercapto)-4,6-dimethyl-pyrimidine
• 4-(4,6-dimethylpyrimidin-2-ylthio)aniline
• FPLNYQRUEFPJPX-UHFFFAOYSA-N
• NCGC00320491-01
• SR-01000385189-1
• 4-[(4,6-dimethylpyrimidin-2-yl)thio]aniline, AldrichCPR
• HMS518K14
• SCHEMBL10560991

• MDL： MFCD00203030
• Inchi： 1S/C12H13N3S/c1-8-7-9(2)15-12(14-8)16-11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3
• InChI Key： FPLNYQRUEFPJPX-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 231.08300
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Melting Point: 176-180
• PSA: 77.10000
• LogP: 3.40800

2-chloro-6-trifluoromethyl nicotinic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-chloro-6-trifluoromethyl nicotinic acid

Introduction to 2-chloro-6-trifluoromethyl nicotinic acid (CAS No. 102243-12-9)

2-chloro-6-trifluoromethyl nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 102243-12-9, is a fluorinated nicotinic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its pyridine ring structure modified with chloro and trifluoromethyl substituents. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2-chloro-6-trifluoromethyl nicotinic acid contribute to its reactivity and potential applications. The chloro group at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the trifluoromethyl group at the 6-position increases lipophilicity and metabolic stability. These attributes make it a versatile building block for medicinal chemists exploring novel drug candidates.

In recent years, there has been growing interest in developing fluorinated derivatives of nicotinic acid due to their enhanced pharmacokinetic profiles and improved binding affinity to biological targets. For instance, studies have demonstrated that fluorinated nicotinic acids exhibit potent inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase. These enzymes are implicated in various physiological processes, including respiration, acid-base balance, and cognitive function. The introduction of fluorine atoms into these molecules often leads to increased binding affinity and reduced metabolic degradation, thereby improving therapeutic efficacy.

One notable area of research involving 2-chloro-6-trifluoromethyl nicotinic acid is its role in the development of agrochemicals. Fluorinated nicotinic acids have shown promise as potent insecticides due to their ability to interact with insect nervous system receptors. The structural modifications introduced by chloro and trifluoromethyl groups enhance the compound's ability to disrupt insect neurotransmission, providing an effective means of pest control with potentially lower environmental impact compared to traditional organophosphate-based insecticides.

From a synthetic chemistry perspective, 2-chloro-6-trifluoromethyl nicotinic acid serves as a key intermediate in the preparation of more complex molecules. Its reactivity allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures. These synthetic pathways are particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The pharmacological potential of 2-chloro-6-trifluoromethyl nicotinic acid has also been explored in the context of anti-inflammatory and immunomodulatory therapies. Preclinical studies suggest that derivatives of this compound may modulate inflammatory pathways by interacting with specific receptors or enzymes involved in immune responses. The fluorinated moieties are believed to contribute to sustained activity by reducing enzymatic degradation, thereby prolonging therapeutic effects.

In conclusion, 2-chloro-6-trifluoromethyl nicotinic acid (CAS No. 102243-12-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations and biological interactions, making it a valuable tool for researchers seeking to develop novel therapeutics. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.